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Compound of Interest

Compound Name: 1-lodoadamantane

Cat. No.: B1585816

Technical Support Center: 1-lodoadamantane

This guide provides essential information on the safe handling and storage of 1-
lodoadamantane for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is 1-lodoadamantane and what are its common applications?

Al: 1-lodoadamantane is a halogenated derivative of adamantane.[1] It is a solid, combustible
organic compound.[1] In laboratory settings, it is primarily used as a reagent in organic
synthesis.[2] Common applications include its use in free-radical carbonylation reactions and
as a starting material for the synthesis of other adamantane derivatives.

Q2: What are the main hazards associated with 1-lodoadamantane?

A2: 1-lodoadamantane is stable but sensitive to light and moisture. It is incompatible with
strong oxidizing agents. While not classified as a hazardous substance in some contexts, it
may be harmful if inhaled, ingested, or absorbed through the skin. Direct contact can cause
skin and eye irritation.

Q3: What personal protective equipment (PPE) should | wear when handling 1-
lodoadamantane?
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A3: When handling 1-lodoadamantane, it is crucial to wear appropriate personal protective
equipment. This includes:

» Eye/Face Protection: Tightly fitting safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

» Body Protection: A lab coat is mandatory. For larger quantities or when there is a risk of
splashing, consider a chemical-resistant apron or suit.

o Respiratory Protection: If working outside a fume hood or if dust is generated, a respirator is
necessary.

Q4: How should | properly store 1-lodoadamantane?

A4: 1-lodoadamantane should be stored in a tightly closed container in a cool, dry, and well-
ventilated area. It should be protected from light and moisture. The recommended storage
temperature is between 2-8°C. Keep it away from incompatible materials such as strong
oxidizing agents.

Q5: What should | do in case of a spill?

A5: In the event of a spill, first ensure the area is well-ventilated and eliminate any sources of
ignition. For small spills, sweep up the solid material and place it into a suitable container for
disposal. Avoid generating dust. For larger spills, contain the material and absorb it with an
inert material like sand or earth before collecting it for disposal.

Q6: How should I dispose of 1-lodoadamantane waste?

A6: Dispose of 1-lodoadamantane waste in accordance with local, state, and federal
regulations. It should be treated as chemical waste and disposed of through a licensed waste
disposal contractor. Do not let the product enter drains.

Troubleshooting Guide

Issue 1: The 1-lodoadamantane in the container has discolored (e.g., turned slightly yellow or
brown).
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o Possible Cause: This is likely due to exposure to light or air, leading to decomposition and
the formation of iodine.

» Solution: While slight discoloration may not significantly affect the reactivity in some
applications, it is best to use a fresh, unopened container for sensitive reactions. To prevent
this, always store 1-lodoadamantane in a dark, cool place and keep the container tightly
sealed.

Issue 2: My reaction with 1-lodoadamantane is not proceeding as expected or is giving low
yields.

» Possible Cause 1: Inactive Reagent: The 1-lodoadamantane may have degraded due to
improper storage (see Issue 1).

e Solution 1: Use a fresh batch of the reagent.

e Possible Cause 2: Presence of Moisture: 1-lodoadamantane is sensitive to moisture, which
can quench reactions, particularly those involving organometallic reagents.

e Solution 2: Ensure all glassware is thoroughly dried and the reaction is carried out under an
inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

o Possible Cause 3: Incompatibility with other reagents: The reaction conditions or other
reagents may not be suitable.

e Solution 3: Review the literature for similar reactions to ensure the chosen conditions are
appropriate. 1-lodoadamantane is incompatible with strong oxidizing agents.

Issue 3: | am observing the formation of adamantane as a byproduct in my reaction.

e Possible Cause: This can occur in certain reactions, such as photostimulated reactions with
some nucleophiles, where a reduction of the adamantyl radical takes place.

e Solution: This may be an inherent pathway of the reaction mechanism. If adamantane is an
undesirable byproduct, you may need to adjust the reaction conditions (e.g., temperature,
solvent, light exposure) or consider a different synthetic route.
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Physical and Chemical Properties

Property Value

Molecular Formula CioHasl

Molecular Weight 262.13 g/mol
Appearance Solid

Melting Point 75-76 °C

Boiling Point 265.7 °C at 760 mmHg
Solubility Insoluble in water
Storage Temperature 2-8°C (protect from light)

Experimental Workflow: Safe Handling of 1-
lodoadamantane
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Preparation
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l
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Storage & Disposal

Store in Cool, Dry, Dark Place
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Segregate from Incompatible Materials

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-lodoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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